Cas no 175448-31-4 (3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide)

3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide structure
175448-31-4 structure
Product Name:3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
CAS No:175448-31-4
MF:C14H10ClNO6
MW:323.685303211212
CID:1368132
PubChem ID:3075330
Update Time:2025-04-20

3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
    • 175448-31-4
    • CHEBI:224837
    • Benzamide, 3-chloro-2-hydroxy-N-(6-(hydroxymethyl)-2,5-dioxo-7-oxoabicyclo(4.1.0)hept-3-en-3-yl)-, (1S)-
    • 3-Chloro-2-hydroxy-N-[6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzene-1-carboximidic acid
    • Epoxyquinomicin A
    • DTXSID50938667
    • Epoxyguinomicin A
    • Benzamide, 3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-
    • Inchi: 1S/C14H10ClNO6/c15-7-3-1-2-6(10(7)19)13(21)16-8-4-9(18)14(5-17)12(22-14)11(8)20/h1-4,12,17,19H,5H2,(H,16,21)/t12-,14+/m1/s1
    • InChI Key: WJXATQQNIQELOK-OCCSQVGLSA-N
    • SMILES: ClC1=CC=CC(=C1O)C(NC1=CC([C@@]2(CO)[C@@H](C1=O)O2)=O)=O

Computed Properties

  • Exact Mass: 323.0197
  • Monoisotopic Mass: 323.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.71
  • Boiling Point: 636.5°C at 760 mmHg
  • Flash Point: 338.7°C
  • Refractive Index: 1.702
  • PSA: 116.23
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